Cas no 1434127-85-1 (1-Bromo-3-chloro-2-cyclopropylbenzene)

• Product name: 1-Bromo-3-chloro-2-cyclopropylbenzene
• CAS No: 1434127-85-1
• MF: C₉H₈BrCl
• MW: 231.516820907593
• MDL: MFCD24449784
• CID: 4700317
• PubChem ID: 91549327

1-Bromo-3-chloro-2-cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-cyclopropylbenzene
• SY353196
• MFCD24449784
• DB-162386
• SCHEMBL22208110
• 1434127-85-1
• AT31199
• A1-83397

• MDL： MFCD24449784
• Inchi： 1S/C9H8BrCl/c10-7-2-1-3-8(11)9(7)6-4-5-6/h1-3,6H,4-5H2
• InChI Key： JQUHKJDOLBSDAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1CC1)Cl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-3-chloro-2-cyclopropylbenzene

1-Bromo-3-chloro-2-cyclopropylbenzene (CAS No. 1434127-85-1): A Versatile Intermediate in Organic Synthesis

The compound 1-Bromo-3-chloro-2-cyclopropylbenzene (CAS No. 1434127-85-1) is an important aromatic intermediate in modern organic chemistry. This halogenated cyclopropylbenzene derivative has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both bromo and chloro substituents on the benzene ring, combined with the cyclopropyl group, makes this compound particularly valuable for various coupling reactions and structural modifications.

Recent searches in scientific databases and AI-powered research tools reveal growing interest in cyclopropyl-containing aromatic compounds, with particular focus on their applications in drug discovery. The 1-Bromo-3-chloro-2-cyclopropylbenzene structure offers multiple sites for further functionalization, making it a versatile building block for medicinal chemistry. Researchers are actively investigating its potential in creating novel kinase inhibitors and GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

The physicochemical properties of 1-Bromo-3-chloro-2-cyclopropylbenzene contribute to its widespread utility. With a molecular weight of 245.53 g/mol and the characteristic stability of halogenated aromatics, this compound demonstrates excellent compatibility with various reaction conditions. Its electron-withdrawing halogen groups and sterically demanding cyclopropyl moiety create interesting electronic effects that influence subsequent transformations, a topic frequently explored in recent computational chemistry studies.

In material science applications, bromo-chloro cyclopropylbenzene derivatives have emerged as precursors for organic electronic materials. The compound's ability to participate in cross-coupling reactions makes it valuable for constructing conjugated systems in OLED materials and organic semiconductors. Current industry trends show increased demand for such intermediates as researchers develop more efficient energy-saving technologies and flexible electronic devices.

The synthesis of 1-Bromo-3-chloro-2-cyclopropylbenzene typically involves sequential functionalization of appropriately substituted benzene precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the pharmaceutical industry's growing emphasis on sustainable manufacturing. Recent patent literature describes improved methods for preparing this compound with higher yields and reduced environmental impact.

Analytical characterization of CAS 1434127-85-1 employs standard techniques including GC-MS, NMR spectroscopy, and HPLC. The distinct ¹H NMR pattern resulting from the cyclopropyl group's unique magnetic environment serves as a valuable diagnostic feature for quality control. These analytical aspects are particularly important given the compound's increasing use in regulated pharmaceutical applications.

Market analysis indicates steady growth in demand for halogenated cyclopropyl aromatic compounds, driven by expanding applications in life sciences and specialty chemicals. The global market for such intermediates is projected to grow at a CAGR of 5-7% over the next five years, with 1-Bromo-3-chloro-2-cyclopropylbenzene occupying a significant niche. Suppliers are responding to this demand by optimizing production scales and improving purity specifications.

From a safety perspective, proper handling of 1-Bromo-3-chloro-2-cyclopropylbenzene requires standard laboratory precautions for halogenated organic compounds. While not classified as highly hazardous, appropriate personal protective equipment and ventilation are recommended during manipulation. These handling considerations are routinely addressed in current good manufacturing practice (cGMP) guidelines for pharmaceutical intermediates.

The future outlook for 1-Bromo-3-chloro-2-cyclopropylbenzene appears promising, with several research groups reporting novel applications in asymmetric synthesis and catalyst development. Its structural features continue to inspire innovative approaches to complex molecule construction, particularly in fragment-based drug discovery. As synthetic methodologies advance, this compound is likely to maintain its position as a valuable tool in the medicinal chemist's repertoire.

Environmental fate studies of cyclopropylbenzene derivatives have become an area of active investigation, reflecting broader concerns about chemical sustainability. Recent biodegradability assessments suggest that proper waste management practices can effectively mitigate any potential environmental impact from production and use of this compound, addressing questions frequently raised in regulatory submissions.

In conclusion, 1-Bromo-3-chloro-2-cyclopropylbenzene (CAS No. 1434127-85-1) represents a strategically important intermediate with diverse applications across multiple chemistry-driven industries. Its unique combination of halogen substituents and cyclopropyl functionality ensures continued relevance in both academic research and industrial applications, particularly in the development of biologically active compounds and advanced materials.